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Compound of Interest

Compound Name: Carbon dioxide

Cat. No.: B089486 Get Quote

Carbon dioxide is a colorless, odorless gas that is approximately 1.5 times heavier than air.[1]

This property means it can accumulate in low-lying and poorly ventilated areas, displacing

oxygen and creating a severe asphyxiation hazard.[1][2] The primary risks associated with CO₂

are directly linked to its physical state and properties.

Principal Hazards:

Asphyxiation: High concentrations of CO₂ displace oxygen in the air. Inhalation can quickly

lead to dizziness, confusion, and death by suffocation.[3] Normal air contains about 0.04%

CO₂, but concentrations above 0.5% (5,000 ppm) can become dangerous.[3][4]

Cryogenic Burns (Frostbite): Solid CO₂ (dry ice) exists at -78.5°C (-109.3°F).[5] Direct

contact with skin can cause severe frostbite in seconds.[3][4] The rapid expansion of liquid

CO₂ or compressed CO₂ gas from a cylinder can also produce cryogenic temperatures.[3][6]

Over-Pressurization & Explosion: Dry ice sublimes directly from a solid to a gas, expanding

significantly in volume; one pound of dry ice produces about 250 liters of gaseous carbon
dioxide.[4] If stored in a sealed, airtight container, this sublimation can generate immense

pressure, leading to a violent explosion.[4][5] Gas cylinders are also under high pressure and

can become projectiles if damaged or mishandled.[7]

To contextualize these risks, regulatory bodies have established clear exposure limits for

gaseous CO₂.
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Parameter Value (ppm) Regulating Body/Source

Permissible Exposure Limit

(PEL)
5,000 ppm

OSHA (8-hour time-weighted

average)[3][8]

Threshold Limit Value (TLV) 5,000 ppm
ACGIH (8-hour time-weighted

average)[3]

Short-Term Exposure Limit

(STEL)
30,000 ppm

ACGIH (15-minute exposure)

[3]

Immediately Dangerous to

Life/Health (IDLH)
40,000 ppm NIOSH/ACGIH[3]

Part 2: Disposal Protocol for Solid Carbon Dioxide
(Dry Ice)
The only professionally accepted method for disposing of unused dry ice is through

sublimation. This process must be managed to prevent the dangerous buildup of CO₂ gas.

Step-by-Step Disposal Methodology
Select a Secure, Well-Ventilated Location: The ideal location is a certified chemical fume

hood.[5] If a fume hood is unavailable, a secure, open laboratory space with a high rate of air

exchange (a recommended minimum of 6 exchanges per hour) is acceptable.[3] Never

choose a cold room, environmental chamber, closet, or any confined space.[4][5]

Use an Appropriate Container: Place the excess dry ice in a container that is not airtight. An

insulated but unsealed container like a Styrofoam chest is ideal.[5][9] Loosely place the lid

on top or leave it ajar to allow the gas to escape safely.

Scientific Rationale: This step is critical to prevent a pressure-induced explosion. The

sublimation of dry ice into gaseous CO₂ will cause any sealed container to fail

catastrophically.[4]

Allow for Complete Sublimation: Let the container sit undisturbed until all the solid dry ice

has turned into gas. This process can take over 24 hours for a standard block.[10] Post a

warning sign indicating that dry ice is sublimating in the area.
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Verify and Dispose of Container: Once you have visually confirmed that all dry ice has

sublimated, the empty container can be disposed of according to standard laboratory

procedures.[10]

Critical Prohibitions (What NOT to Do)
NEVER dispose of dry ice in a sink, toilet, or drain. The extreme cold can cause thermal

shock, cracking pipes and damaging plumbing fixtures.[4][5]

NEVER dispose of dry ice in the trash or an enclosed waste container. As the dry ice

sublimes, it will create a hazardous, oxygen-deficient atmosphere and poses an explosion

risk.[5][10]

NEVER leave dry ice in an unsecured area, such as a hallway or open corridor where

ventilation may be insufficient.[4][5]
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Dispose of Empty
Container
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Caption: Workflow for the safe disposal of solid carbon dioxide (dry ice).

Part 3: Disposal Protocol for Gaseous Carbon
Dioxide Cylinders
The disposal of compressed gas cylinders is a regulated process that depends on cylinder

ownership and whether it is truly empty. Always treat a cylinder as if it is pressurized until

proven otherwise.[11]
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Cylinder Ready for Disposal

Is the cylinder rented
or leased from a supplier?

Return to Supplier

 Yes 

Is the cylinder 'RCRA-Empty'?
(Pressure ≈ atmospheric)

 No (Owned) 

Prepare for Scrap Metal Recycling:
1. Vent residual pressure in fume hood.

2. Mark 'EMPTY' & deface label.
3. Follow local facility rules

(e.g., valve removal).

 Yes 

Treat as Hazardous Waste:
1. DO NOT VENT.

2. Label clearly.
3. Contact Institutional EHS.

 No (Contains Pressure) 

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of compressed gas cylinders.

Methodology 1: Supplier Return (Rented/Leased
Cylinders)
This is the most straightforward and highly recommended disposal method.[12] Gas suppliers

have established procedures for collecting, reusing, and recycling their cylinders.[12][13]

Step-by-Step Protocol:

Ensure the cylinder valve is firmly closed.

Replace the valve protection cap.
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Clearly mark the cylinder as "EMPTY" with a tag or label.[11]

Segregate the empty cylinder from full cylinders in your designated storage area.

Contact your gas supplier to arrange for pickup.

Methodology 2: Disposal of Owned Cylinders
Disposal of owned cylinders requires careful adherence to federal and local regulations. The

key distinction is whether the cylinder is "RCRA-empty." A compressed gas cylinder is

considered empty under the Resource Conservation and Recovery Act (RCRA) when its

internal pressure approaches atmospheric pressure.[14][15]

Protocol for "RCRA-Empty" Cylinders:

Confirm Emptiness: Ensure the regulator shows a pressure at or very near atmospheric

pressure.

Vent Residual Gas: In a well-ventilated fume hood, open the cylinder valve slowly to release

any minimal remaining pressure until the flow stops.[14]

Render Non-Pressurized: Close the valve. Remove the regulator.

Prepare for Recycling: Clearly write "EMPTY" on the cylinder. Deface or remove the hazard

labels.[13][16]

Contact Recycling Facility: Contact your local scrap metal recycler to confirm they accept

gas cylinders and to ask about their specific requirements.[12] Some facilities may require

the valve to be removed or the cylinder to be punctured, procedures that should only be

performed by trained personnel with the proper tools.[17]

Protocol for Cylinders Containing Residual Pressure:

Do Not Vent: If a cylinder contains gas that cannot be used and is not empty, it is considered

hazardous waste.[14] Do not attempt to vent its contents.

Label and Isolate: Secure the cylinder in a designated hazardous waste accumulation area.

Label it clearly with its contents and an indication that it is for disposal.
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Contact EHS: Contact your institution's Environmental Health & Safety (EHS) department or

a licensed hazardous waste disposal contractor for removal.[18] This is the only safe and

legal disposal path for pressurized or faulty cylinders.[14]

Part 4: Disposal Protocol for Liquid Carbon Dioxide
Liquid CO₂ is stored in specialized, insulated containers (Dewars) or cylinders. Due to the

complexities of handling cryogenic liquids and the associated high pressures, disposal of

residual liquid CO₂ should be managed by the supplier.

Step-by-Step Protocol:

Do Not Attempt to Vent or Dispose: Never attempt to dispose of residual liquid CO₂ yourself.

Venting can lead to the formation of solid dry ice plugs, which can block safety relief devices

and cause catastrophic over-pressurization.[19][20]

Secure the Container: Close all valves securely.

Contact Supplier: Contact the gas supplier who provided the liquid CO₂. They have the

specialized equipment and procedures to safely decant the remaining liquid and

decommission or refill the container.[21][22]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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